PB 28 dihydrochloride
PB 28 dihydrochloride
High affinity σ2 receptor agonist (Ki values are 0.8 and 15.2 nM for σ2 and σ1 receptors respectively) that displays minimal affinity at other receptors. Inhibits electrically evoked twitch in guinea pig bladder and ileum (EC50 values are 2.62 and 3.96 μM respectively). Displays antiproliferative and cytotoxic effects in SK-N-SH neuroblastoma and C6 glioma cells.
Brand Name:
Vulcanchem
CAS No.:
172907-03-8
VCID:
VC0004527
InChI:
InChI=1S/C14H15N3O3.2ClH/c1-8-7-12(18)17(20)14(19)13(8)9(2)16-11-6-4-3-5-10(11)15;;/h3-7,16,20H,15H2,1-2H3;2*1H/b13-9+;;
SMILES:
CC1=CC(=O)N(C(=O)C1=C(C)NC2=CC=CC=C2N)O.Cl.Cl
Molecular Formula:
C14H17Cl2N3O3
Molecular Weight:
346.208
PB 28 dihydrochloride
CAS No.: 172907-03-8
Inhibitors
VCID: VC0004527
Molecular Formula: C14H17Cl2N3O3
Molecular Weight: 346.208
| CAS No. | 172907-03-8 |
|---|---|
| Product Name | PB 28 dihydrochloride |
| Molecular Formula | C14H17Cl2N3O3 |
| Molecular Weight | 346.208 |
| IUPAC Name | (3E)-3-[1-(2-aminoanilino)ethylidene]-1-hydroxy-4-methylpyridine-2,6-dione;dihydrochloride |
| Standard InChI | InChI=1S/C14H15N3O3.2ClH/c1-8-7-12(18)17(20)14(19)13(8)9(2)16-11-6-4-3-5-10(11)15;;/h3-7,16,20H,15H2,1-2H3;2*1H/b13-9+;; |
| Standard InChIKey | FKMUQHJGHGZYLC-IGUOPLJTSA-N |
| SMILES | CC1=CC(=O)N(C(=O)C1=C(C)NC2=CC=CC=C2N)O.Cl.Cl |
| Description | High affinity σ2 receptor agonist (Ki values are 0.8 and 15.2 nM for σ2 and σ1 receptors respectively) that displays minimal affinity at other receptors. Inhibits electrically evoked twitch in guinea pig bladder and ileum (EC50 values are 2.62 and 3.96 μM respectively). Displays antiproliferative and cytotoxic effects in SK-N-SH neuroblastoma and C6 glioma cells. |
| Synonyms | 1-Cyclohexyl-4-[3-(1,2,3,4-tetrahydro-5-methoxy-1-naphthalenyl)propyl]piperazine dihydrochloride |
| Last Modified | Aug 20 2021 |
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